(Cyclobutylmethyl)hydrazine dihydrochloride
CAS No.: 1246748-00-4
Cat. No.: VC2845678
Molecular Formula: C5H14Cl2N2
Molecular Weight: 173.08 g/mol
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Specification
CAS No. | 1246748-00-4 |
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Molecular Formula | C5H14Cl2N2 |
Molecular Weight | 173.08 g/mol |
IUPAC Name | cyclobutylmethylhydrazine;dihydrochloride |
Standard InChI | InChI=1S/C5H12N2.2ClH/c6-7-4-5-2-1-3-5;;/h5,7H,1-4,6H2;2*1H |
Standard InChI Key | DBRNHJWJRZRAMD-UHFFFAOYSA-N |
SMILES | C1CC(C1)CNN.Cl.Cl |
Canonical SMILES | C1CC(C1)CNN.Cl.Cl |
Introduction
(Cyclobutylmethyl)hydrazine dihydrochloride is a chemical compound with the CAS number 1246748-00-4. It is primarily used in laboratory settings for the manufacture of chemical compounds. This article aims to provide a comprehensive overview of its properties, hazards, and applications based on available safety data sheets and research findings.
Hazards Identification
(Cyclobutylmethyl)hydrazine dihydrochloride poses several health hazards:
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Acute Toxicity: Classified as harmful if swallowed (Category 4, H302) .
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Skin and Eye Irritation: Causes skin irritation (Category 2, H315) and serious eye irritation (Category 2A, H319) .
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Respiratory Tract Irritation: May cause respiratory irritation (Category 3, H335) .
Precautionary Measures
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and face protection .
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First Aid Measures:
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Inhalation: Move to fresh air. If not breathing, provide artificial respiration. Consult a physician .
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Skin Contact: Wash with soap and water. Consult a physician if irritation occurs .
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Eye Contact: Rinse thoroughly with water for at least 15 minutes. Consult a physician if irritation persists .
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Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician .
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Stability and Reactivity
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